Cas no 2144499-63-6 (N-BOC-Aminomethylboronic acid pinacol ester)

• Product Name: N-BOC-Aminomethylboronic acid pinacol ester
• CAS No: 2144499-63-6
• MF: C₁₂H₂₄BNO₄
• MW: 257.1343
• CID: 5051621
• Update Time: 2026-02-28

N-BOC-Aminomethylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• N-BOC-Aminomethylboronic acid pinacol ester
• tert-Butyl ((4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl)carbamate

• Inchi： 1S/C12H24BNO4/c1-10(2,3)16-9(15)14-8-13-17-11(4,5)12(6,7)18-13/h8H2,1-7H3,(H,14,15)
• InChI Key： NZHBONRCKUQNAT-UHFFFAOYSA-N
• SMILES： O1B(C([H])([H])N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 257.1798384 g/mol
• Monoisotopic Mass: 257.1798384 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8
• Molecular Weight: 257.14

Additional information on N-BOC-Aminomethylboronic acid pinacol ester

N-BOC-Aminomethylboronic acid pinacol ester (CAS No. 2144499-63-6): A Versatile Building Block in Modern Synthetic Chemistry

N-BOC-Aminomethylboronic acid pinacol ester (CAS No. 2144499-63-6) is a highly versatile compound that has gained significant attention in the field of synthetic chemistry, particularly in the development of pharmaceuticals and materials science. This compound is characterized by its unique combination of a boronic acid moiety and an N-BOC-protected aminomethyl group, making it an ideal building block for a wide range of chemical transformations.

The N-BOC (tert-butoxycarbonyl) protecting group is widely used in organic synthesis to temporarily mask the reactivity of amino groups, allowing for selective functionalization at other sites. This feature is crucial in the synthesis of complex molecules, where precise control over reactivity is essential. The aminomethylboronic acid pinacol ester portion of the molecule provides a reactive boronic acid functionality that can participate in various coupling reactions, such as Suzuki-Miyaura cross-couplings, which are fundamental in the synthesis of biologically active compounds.

Recent advancements in the field have highlighted the importance of N-BOC-Aminomethylboronic acid pinacol ester in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of novel anti-cancer drugs. The boronic acid functionality was utilized to introduce aryl groups via Suzuki coupling, leading to compounds with enhanced biological activity and improved pharmacokinetic properties.

In addition to its applications in pharmaceuticals, N-BOC-Aminomethylboronic acid pinacol ester has also found utility in materials science. Researchers at the University of California, Berkeley, have reported the use of this compound in the synthesis of functional polymers with tunable properties. The boronic acid moiety can undergo reversible binding with diols, making it an attractive candidate for the development of smart materials that respond to environmental stimuli.

The synthetic accessibility and functional versatility of N-BOC-Aminomethylboronic acid pinacol ester have made it a valuable tool for chemists working on complex molecular architectures. The compound can be synthesized through a multi-step process involving the protection of an amino group with tert-butoxycarbonyl (BOC) and subsequent formation of the boronic acid pinacol ester. This process has been optimized to achieve high yields and purity, ensuring that the final product meets the stringent requirements of modern synthetic chemistry.

One of the key advantages of N-BOC-Aminomethylboronic acid pinacol ester is its stability under various reaction conditions. The BOC protecting group effectively shields the amino group from unwanted side reactions, while the boronic acid moiety remains reactive for targeted transformations. This dual functionality allows chemists to design and execute complex synthetic strategies with confidence.

In conclusion, N-BOC-Aminomethylboronic acid pinacol ester (CAS No. 2144499-63-6) stands out as a powerful and flexible reagent in modern synthetic chemistry. Its unique combination of protective and reactive functionalities makes it an indispensable tool for researchers working on advanced materials and pharmaceuticals. As ongoing research continues to uncover new applications and optimizations, this compound is poised to play an increasingly important role in shaping the future of chemical synthesis.